Benzyl 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]acetate

• IUPAC Name: benzyl 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]acetate
• InChI: InChI=1S/C16H12ClNO2S2/c17-12-6-7-14-13(8-12)18-16(22-14)21-10-15(19)20-9-11-4-2-1-3-5-11/h1-8H,9-10H2
• InChI Key: IPRPSOFAINYPRI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)CSC2=NC3=C(S2)C=CC(=C3)Cl
• Molecular Formula: C16H12ClNO2S2
• Molecular Weight: 349.9 g/mol

Description

Benzyl 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]acetate is a chemical compound with the molecular formula C16H12ClNO2S2. It is a derivative of benzothiazole, a heterocyclic compound known for its diverse applications in various fields, including medicinal chemistry and industrial processes . The compound features a benzyl ester group attached to a 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]acetate moiety, making it a unique and versatile molecule.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of benzyl 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]acetate typically involves the reaction of 5-chloro-2-aminobenzenethiol with benzyl bromoacetate in the presence of a base such as sodium hydroxide. The reaction proceeds through nucleophilic substitution, where the thiol group attacks the carbon atom of the benzyl bromoacetate, leading to the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-quality benzyl 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]acetate .

Chemical Reactions Analysis

Types of Reactions

Benzyl 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]acetate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the compound into its corresponding thiol or thioether derivatives using reducing agents like lithium aluminum hydride.

Substitution: The benzyl ester group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Sodium hydroxide, potassium carbonate.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Thiol, thioether derivatives.

Substitution: Various substituted benzothiazole derivatives.

Scientific Research Applications

Benzyl 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]acetate has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in designing new therapeutic agents.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of benzyl 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]acetate involves its interaction with specific molecular targets and pathways. The compound can inhibit certain enzymes or proteins, leading to its observed biological effects. For example, it may inhibit microbial growth by targeting essential enzymes in the bacterial cell wall synthesis pathway .

Comparison with Similar Compounds

Similar Compounds

Benzothiazole: The parent compound, known for its diverse applications in medicinal and industrial chemistry.

2-Substituted Benzothiazoles: Compounds with various substituents at the 2-position, exhibiting different biological and chemical properties.

Benzimidazole: A structurally similar compound with a nitrogen atom in place of sulfur, known for its anticancer and antimicrobial activities.

Uniqueness

Benzyl 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]acetate is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties.